1-(4-Methoxyphenyl)-N-[4-(propan-2-yl)benzyl]-1H-benzimidazol-5-amine

• CAS No.: 489416-12-8
• Product Name: 1-(4-Methoxyphenyl)-N-[4-(propan-2-yl)benzyl]-1H-benzimidazol-5-amine
• Molecular Formula: C₂₄H₂₅N₃O
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-N-[(4-propan-2-ylphenyl)methyl]benzimidazol-5-amine
• Standard InChI: InChI=1S/C24H25N3O/c1-17(2)19-6-4-18(5-7-19)15-25-20-8-13-24-23(14-20)26-16-27(24)21-9-11-22(28-3)12-10-21/h4-14,16-17,25H,15H2,1-3H3
• Standard InChIKey: JPSZEXYTKSIPDW-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4=CC=C(C=C4)OC
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4=CC=C(C=C4)OC
• Description: ST-193 is a potent broad-spectrum arenavirus inhibitor; inhibits Guanarito, Junin, Lassa and Machupo virus with IC50 values of 0.44, 0.62, 1.4 and 3.1 nM, respectively.
• Synonyms: ST-193
• Reference: [1]. Burgeson JR, et al. Discovery and optimization of potent broad-spectrum arenavirus inhibitors derived from benzimidazole and related heterocycles. Bioorg Med Chem Lett. 2013 Feb 1;23(3):750-6. [2]. Larson RA, et al. Identification of a broad-spectrum arenavirus entry inhibitor. J Virol. 2008 Nov;82(21):10768-75.[3]. Cashman KA, et al. Evaluation of Lassa antiviral compound ST-193 in a guinea pig model. Antiviral Res. 2011 Apr;90(1):70-9.
• PubChem Compound: 3697969
• Last Modified: Nov 11 2021